4-(4-chlorobenzyl)-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-[(4-chlorophenyl)methyl]-3-[(4-fluorophenyl)methylsulfanylmethyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H15ClFN3S2/c18-14-5-1-12(2-6-14)9-22-16(20-21-17(22)23)11-24-10-13-3-7-15(19)8-4-13/h1-8H,9-11H2,(H,21,23)
• InChI Key: ZWBADQSSMLCAPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C(=NNC2=S)CSCC3=CC=C(C=C3)F)Cl
• Molecular Formula: C17H15ClFN3S2
• Molecular Weight: 379.9 g/mol

Description

4-(4-chlorobenzyl)-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(4-chlorobenzyl)-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects
The compound has been found to have a range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as to inhibit the growth of bacteria and fungi. Additionally, it has been found to have antioxidant properties and may have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(4-chlorobenzyl)-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol in lab experiments is its high potency and selectivity, which makes it a useful tool for studying various biological processes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-(4-chlorobenzyl)-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol. One potential direction is to investigate its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to understand the mechanism of action of the compound and to identify potential targets for drug development. Finally, more research is needed to evaluate the safety and toxicity of the compound, which will be important for its potential use in clinical trials.
In conclusion, 4-(4-chlorobenzyl)-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol is a promising compound with potential applications in various fields. Further research is needed to fully understand its mechanism of action and to evaluate its safety and toxicity.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields such as cancer research, antimicrobial activity, and as a potential therapeutic agent for neurological disorders. The compound has shown promising results in inhibiting the growth of cancer cells and has been identified as a potential candidate for chemotherapy. Additionally, it has been found to exhibit antimicrobial activity against various strains of bacteria and fungi.